Cas no 2828447-07-8 (Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate)

• Product Name: Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate
• CAS No: 2828447-07-8
• MF: C₁₅H₂₂BNO₄
• MW: 291.15
• CID: 5140954
• PubChem ID: 134830440
• Update Time: 2026-03-03

Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• MFCD31728857
• Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate
• F74279
• ethyl 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]acetate
• 2828447-07-8

• Inchi： 1S/C15H22BNO4/c1-6-19-13(18)10-12-11(8-7-9-17-12)16-20-14(2,3)15(4,5)21-16/h7-9H,6,10H2,1-5H3
• InChI Key： RWSWHXCAQHPEFP-UHFFFAOYSA-N
• SMILES： C(=O)(OCC)CC1N=CC=CC=1B1OC(C(O1)(C)C)(C)C

Computed Properties

• Exact Mass: 291.1641883g/mol
• Monoisotopic Mass: 291.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate

Ethyl 2-(3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)Pyridin-2-yl)Acetate: A Comprehensive Overview

Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate is a highly specialized organic compound with the CAS number NO2828447-07-8. This compound is notable for its unique structure and potential applications in various fields of chemistry and materials science. The molecule consists of a pyridine ring substituted with a dioxaborolane moiety and an ethyl acetate group, making it a versatile building block for further chemical modifications.

The core structure of this compound features a pyridine ring at its center. Pyridine is a six-membered aromatic heterocycle with one nitrogen atom in the ring. In this case, the pyridine ring is substituted at the 3-position with a dioxaborolane group and at the 2-position with an ethyl acetate group. The dioxaborolane moiety is a boron-containing ring system that adds significant functionality to the molecule. Specifically, the dioxaborolane group in this compound is tetramethyl-substituted, which enhances its stability and reactivity in certain chemical reactions.

Recent studies have highlighted the importance of dioxaborolane-containing compounds in organoboron chemistry. These compounds are known for their ability to participate in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate has shown promise as a precursor for synthesizing biologically active compounds and advanced materials.

The ethyl acetate group attached to the pyridine ring adds another layer of functionality to this compound. Ethyl acetate is an ester group that can undergo various transformations depending on the reaction conditions. For instance, it can be hydrolyzed under acidic or basic conditions to yield acetic acid and ethanol derivatives. This versatility makes Ethyl 2-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)acetate a valuable intermediate in organic synthesis.

In terms of applications, this compound has potential uses in drug discovery and development. Its unique structure allows for the creation of bioisosteres and analogs that can be tested for their pharmacological properties. Additionally, the presence of both boron and aromatic rings makes it suitable for exploring new materials with tailored electronic properties.

From an environmental standpoint, researchers are increasingly focusing on the sustainability of chemical processes involving such compounds. Ethyl 2-(3-(4,4,5,5-tetramethyl-1